Cas no 1599160-93-6 (4-2-(methylsulfanyl)ethyloxane-4-carboxylic acid)
4-2-(methylsulfanyl)ethyloxane-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-2-(methylsulfanyl)ethyloxane-4-carboxylic acid
- 4-[2-(methylsulfanyl)ethyl]oxane-4-carboxylic acid
- 1599160-93-6
- EN300-1836113
-
- Inchi: 1S/C9H16O3S/c1-13-7-4-9(8(10)11)2-5-12-6-3-9/h2-7H2,1H3,(H,10,11)
- InChI Key: PXCLWAYNQIEGDP-UHFFFAOYSA-N
- SMILES: S(C)CCC1(C(=O)O)CCOCC1
Computed Properties
- Exact Mass: 204.08201554g/mol
- Monoisotopic Mass: 204.08201554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 71.8Ų
4-2-(methylsulfanyl)ethyloxane-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1836113-0.05g |
4-[2-(methylsulfanyl)ethyl]oxane-4-carboxylic acid |
1599160-93-6 | 0.05g |
$647.0 | 2023-09-19 | ||
| Enamine | EN300-1836113-0.1g |
4-[2-(methylsulfanyl)ethyl]oxane-4-carboxylic acid |
1599160-93-6 | 0.1g |
$678.0 | 2023-09-19 | ||
| Enamine | EN300-1836113-0.25g |
4-[2-(methylsulfanyl)ethyl]oxane-4-carboxylic acid |
1599160-93-6 | 0.25g |
$708.0 | 2023-09-19 | ||
| Enamine | EN300-1836113-0.5g |
4-[2-(methylsulfanyl)ethyl]oxane-4-carboxylic acid |
1599160-93-6 | 0.5g |
$739.0 | 2023-09-19 | ||
| Enamine | EN300-1836113-1.0g |
4-[2-(methylsulfanyl)ethyl]oxane-4-carboxylic acid |
1599160-93-6 | 1g |
$986.0 | 2023-06-03 | ||
| Enamine | EN300-1836113-2.5g |
4-[2-(methylsulfanyl)ethyl]oxane-4-carboxylic acid |
1599160-93-6 | 2.5g |
$1509.0 | 2023-09-19 | ||
| Enamine | EN300-1836113-5.0g |
4-[2-(methylsulfanyl)ethyl]oxane-4-carboxylic acid |
1599160-93-6 | 5g |
$2858.0 | 2023-06-03 | ||
| Enamine | EN300-1836113-10.0g |
4-[2-(methylsulfanyl)ethyl]oxane-4-carboxylic acid |
1599160-93-6 | 10g |
$4236.0 | 2023-06-03 | ||
| Enamine | EN300-1836113-1g |
4-[2-(methylsulfanyl)ethyl]oxane-4-carboxylic acid |
1599160-93-6 | 1g |
$770.0 | 2023-09-19 | ||
| Enamine | EN300-1836113-5g |
4-[2-(methylsulfanyl)ethyl]oxane-4-carboxylic acid |
1599160-93-6 | 5g |
$2235.0 | 2023-09-19 |
4-2-(methylsulfanyl)ethyloxane-4-carboxylic acid Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
Additional information on 4-2-(methylsulfanyl)ethyloxane-4-carboxylic acid
4-2-(Methylsulfanyl)ethyloxane-4-carboxylic Acid (CAS No. 1599160-93-6): An Emerging Compound in Pharmaceutical Research
4-2-(Methylsulfanyl)ethyloxane-4-carboxylic acid (CAS No. 1599160-93-6) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, also known as MECA, is a derivative of oxane carboxylic acid with a methylsulfanyl group attached to an ethyl side chain. The chemical formula of MECA is C8H14O4S, and it has a molecular weight of 206.25 g/mol.
The synthesis of 4-2-(methylsulfanyl)ethyloxane-4-carboxylic acid involves several steps, including the formation of the oxane ring and the introduction of the methylsulfanyl group. Recent studies have focused on optimizing the synthetic pathways to improve yield and purity, making MECA more accessible for large-scale production. One notable method involves the use of green chemistry principles, such as catalytic systems and environmentally friendly solvents, to minimize the environmental impact of the synthesis process.
In terms of its physical properties, MECA is a white crystalline solid with a melting point of approximately 120°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various pharmaceutical formulations, including oral and topical applications.
The biological activity of 4-2-(methylsulfanyl)ethyloxane-4-carboxylic acid has been extensively studied in recent years. Initial in vitro studies have shown that MECA exhibits potent anti-inflammatory and antioxidant properties. These effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines and reactive oxygen species (ROS). Furthermore, MECA has demonstrated promising results in animal models of inflammatory diseases, such as arthritis and colitis.
In addition to its anti-inflammatory properties, MECA has also shown potential as an antitumor agent. Preclinical studies have indicated that MECA can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, MECA has been shown to downregulate the expression of Bcl-2, an anti-apoptotic protein, while upregulating the expression of Bax, a pro-apoptotic protein. These findings suggest that MECA may have therapeutic potential in the treatment of various types of cancer.
The pharmacokinetic profile of 4-2-(methylsulfanyl)ethyloxane-4-carboxylic acid has also been investigated to understand its behavior in vivo. Studies have shown that MECA is rapidly absorbed following oral administration and has a moderate bioavailability. It is primarily metabolized in the liver via oxidation and conjugation reactions, with the metabolites being excreted through urine and bile. The half-life of MECA is relatively short, which may require multiple dosing regimens for sustained therapeutic effects.
Clinical trials are currently underway to evaluate the safety and efficacy of MECA in human subjects. Early-phase trials have demonstrated that MECA is well-tolerated at therapeutic doses with minimal adverse effects. Common side effects reported include mild gastrointestinal discomfort and transient increases in liver enzymes, which are generally reversible upon discontinuation of the drug.
The potential applications of 4-2-(methylsulfanyl)ethyloxane-4-carboxylic acid extend beyond its use as a standalone therapeutic agent. Researchers are exploring its synergistic effects when combined with other drugs to enhance treatment outcomes. For example, preliminary studies have shown that MECA can potentiate the anti-inflammatory effects of nonsteroidal anti-inflammatory drugs (NSAIDs) without increasing their toxicity profile.
In conclusion, 4-2-(methylsulfanyl)ethyloxane-4-carboxylic acid (CAS No. 1599160-93-6) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in pharmaceutical research. As more clinical data becomes available, it is likely that MECA will play a significant role in the treatment of inflammatory diseases and cancer.
1599160-93-6 (4-2-(methylsulfanyl)ethyloxane-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)